2,3-Diethylpyrazine 2,3-Diethylpyrazine 2, 3-Diethylpyrazine, also known as fema 3136, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2, 3-Diethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2, 3-diethylpyrazine is primarily located in the cytoplasm. 2, 3-Diethylpyrazine is a green, hazelnut, and nutty tasting compound that can be found in cereals and cereal products, nuts, and potato. This makes 2, 3-diethylpyrazine a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 15707-24-1
VCID: VC0107213
InChI: InChI=1S/C8H12N2/c1-3-7-8(4-2)10-6-5-9-7/h5-6H,3-4H2,1-2H3
SMILES: CCC1=NC=CN=C1CC
Molecular Formula: C8H12N2
Molecular Weight: 136.19 g/mol

2,3-Diethylpyrazine

CAS No.: 15707-24-1

Main Products

VCID: VC0107213

Molecular Formula: C8H12N2

Molecular Weight: 136.19 g/mol

2,3-Diethylpyrazine - 15707-24-1

CAS No. 15707-24-1
Product Name 2,3-Diethylpyrazine
Molecular Formula C8H12N2
Molecular Weight 136.19 g/mol
IUPAC Name 2,3-diethylpyrazine
Standard InChI InChI=1S/C8H12N2/c1-3-7-8(4-2)10-6-5-9-7/h5-6H,3-4H2,1-2H3
Standard InChIKey GZXXANJCCWGCSV-UHFFFAOYSA-N
SMILES CCC1=NC=CN=C1CC
Canonical SMILES CCC1=NC=CN=C1CC
Boiling Point 181.0 °C
Density 0.956-0.976
Physical Description colourless to slightly yellow liquid with an earthy, nutty, baked potato odou
Description 2, 3-Diethylpyrazine, also known as fema 3136, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2, 3-Diethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2, 3-diethylpyrazine is primarily located in the cytoplasm. 2, 3-Diethylpyrazine is a green, hazelnut, and nutty tasting compound that can be found in cereals and cereal products, nuts, and potato. This makes 2, 3-diethylpyrazine a potential biomarker for the consumption of these food products.
Solubility soluble in water, soluble in oils, organic solvents
miscible at room temperature (in ethanol)
PubChem Compound 27458
Last Modified Nov 11 2021
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